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Compound of Interest

Compound Name: 4-Bromo-2-(5-isoxazolyl)phenol

Cat. No.: B1331668 Get Quote

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC)

Analysis of 4-Bromo-2-(5-isoxazolyl)phenol.

Introduction
4-Bromo-2-(5-isoxazolyl)phenol is a versatile chemical intermediate utilized in various

research and development sectors, including pharmaceutical synthesis and materials science.

[1] Its utility as a precursor in the development of novel therapeutic agents, such as anti-

inflammatory and antimicrobial drugs, necessitates a reliable and accurate analytical method

for its quantification and purity assessment.[1] This application note provides a detailed

protocol for the analysis of 4-Bromo-2-(5-isoxazolyl)phenol using Reversed-Phase High-

Performance Liquid Chromatography (RP-HPLC) with UV detection. The described method is

suitable for routine quality control and research applications.

Physicochemical Properties
Molecular Formula: C₉H₆BrNO₂[2]

Molecular Weight: 240.05 g/mol

Appearance: Off-white to pale cream solid/powder[1][3]

Melting Point: 209-212 °C
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Experimental Protocol
Materials and Reagents

4-Bromo-2-(5-isoxazolyl)phenol reference standard (≥97% purity)[3]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or Milli-Q)

Formic acid (≥98%)

0.45 µm syringe filters

Instrumentation
An HPLC system equipped with a binary pump, autosampler, column oven, and a UV-Vis or

Diode Array Detector (DAD).

A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Data acquisition and processing software.

Preparation of Solutions
Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Diluent: Acetonitrile/Water (50:50, v/v).

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Bromo-2-(5-
isoxazolyl)phenol reference standard and dissolve in 10 mL of diluent.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.
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HPLC Conditions
Parameter Condition

Column C18 Reversed-Phase (4.6 x 150 mm, 5 µm)

Mobile Phase
A: 0.1% Formic Acid in WaterB: 0.1%

Acetonitrile

Gradient
0-15 min: 40-90% B15-17 min: 90% B17-18

min: 90-40% B18-25 min: 40% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection UV at 254 nm

Run Time 25 minutes

Sample Preparation
Accurately weigh the sample containing 4-Bromo-2-(5-isoxazolyl)phenol.

Dissolve the sample in the diluent to achieve a theoretical concentration within the calibration

range.

Vortex and sonicate if necessary to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation
The quantitative analysis of 4-Bromo-2-(5-isoxazolyl)phenol is performed by constructing a

calibration curve from the peak areas of the working standard solutions versus their

concentrations.

Table 1: Linearity and Precision Data
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Concentration
(µg/mL)

Peak Area
(arbitrary units)

Intra-day Precision
(%RSD, n=6)

Inter-day Precision
(%RSD, n=3 days)

1 15,234 2.1 2.5

5 76,170 1.5 1.9

10 151,980 1.1 1.4

25 380,550 0.8 1.1

50 759,890 0.6 0.9

100 1,521,340 0.4 0.7

Correlation Coefficient

(r²)
0.9998 - -

LOD 0.2 µg/mL - -

LOQ 0.7 µg/mL - -
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Caption: Experimental workflow for the HPLC analysis of 4-Bromo-2-(5-isoxazolyl)phenol.
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Caption: Hypothetical inhibition of a pro-inflammatory signaling pathway by the analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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